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2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol

Name: 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol
Brand: Smolecule
SKU: S6664735
Rating: 4.5 (5 reviews)

Catalog No.

S6664735

CAS No.

1261942-79-3

M.F

C19H18N2O2

M. Wt

306.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol

3. Specification
4. Others

General Information

CAS Number

1261942-79-3

Product Name

2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol

IUPAC Name

2-hydroxy-4-[4-(piperidine-1-carbonyl)phenyl]benzonitrile

Molecular Formula

C19H18N2O2

Molecular Weight

306.4 g/mol

InChI

InChI=1S/C19H18N2O2/c20-13-17-9-8-16(12-18(17)22)14-4-6-15(7-5-14)19(23)21-10-2-1-3-11-21/h4-9,12,22H,1-3,10-11H2

InChI Key

DNZDJNABTCGVOQ-UHFFFAOYSA-N

SMILES

C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C#N)O

Canonical SMILES

C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=C(C=C3)C#N)O

Scientific Research Applications

Reference:

[1] While the specific compound, 2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol, is not mentioned, a search for bioactive molecules containing cyano and piperidine-carbonyl groups yields numerous examples. For instance, PubChem lists several patents containing these functional groups:

Reference:

[2] Conjugated double bond systems are a well-established concept in organic chemistry. You can find a general description in various chemistry textbooks or online sources such as Khan Academy:

Specification

XLogP3

3.8

Hydrogen Bond Acceptor Count

Hydrogen Bond Donor Count

Exact Mass

306.136827821 g/mol

Monoisotopic Mass

306.136827821 g/mol

Heavy Atom Count

Others

Dates

Last modified: 11-23-2023

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2-Cyano-5-[4-(piperidine-1-carbonyl)phenyl]phenol

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CAS Number

Product Name

IUPAC Name

Molecular Formula

Molecular Weight

InChI

InChI Key

SMILES

Canonical SMILES

Reference:

Reference:

XLogP3

Hydrogen Bond Acceptor Count

Hydrogen Bond Donor Count

Exact Mass

Monoisotopic Mass

Heavy Atom Count

Dates

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